2-(1H-1,2,3-benzotriazol-1-ylacetyl)-N-ethylhydrazinecarbothioamide

• IUPAC Name: 1-[[2-(benzotriazol-1-yl)acetyl]amino]-3-ethylthiourea
• InChI: InChI=1S/C11H14N6OS/c1-2-12-11(19)15-14-10(18)7-17-9-6-4-3-5-8(9)13-16-17/h3-6H,2,7H2,1H3,(H,14,18)(H2,12,15,19)
• InChI Key: MGSFBYGEEXTJRL-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)NNC(=O)CN1C2=CC=CC=C2N=N1
• Molecular Formula: C11H14N6OS
• Molecular Weight: 278.34 g/mol

Description

2-(1H-1,2,3-benzotriazol-1-ylacetyl)-N-ethylhydrazinecarbothioamide, also known as BTE, is a chemical compound that has been studied extensively for its potential applications in scientific research. BTE is a heterocyclic organic compound that contains a benzotriazole ring and a hydrazinecarbothioamide group. The compound has been synthesized using various methods, and its mechanism of action and physiological effects have been investigated in detail.

Mechanism of Action

The mechanism of action of 2-(1H-1,2,3-benzotriazol-1-ylacetyl)-N-ethylhydrazinecarbothioamide is not fully understood, but it is believed to involve the inhibition of enzymes such as acetylcholinesterase and butyrylcholinesterase. The compound may also act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells.
Biochemical and physiological effects:
2-(1H-1,2,3-benzotriazol-1-ylacetyl)-N-ethylhydrazinecarbothioamide has been shown to have a number of biochemical and physiological effects. In addition to its inhibition of acetylcholinesterase and butyrylcholinesterase, the compound has been shown to have antioxidant properties and to inhibit the formation of advanced glycation end products (AGEs), which are implicated in the development of a number of diseases including diabetes and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-(1H-1,2,3-benzotriazol-1-ylacetyl)-N-ethylhydrazinecarbothioamide has a number of advantages for use in lab experiments. It is relatively easy to synthesize and is stable under a variety of conditions. However, there are also some limitations to its use. 2-(1H-1,2,3-benzotriazol-1-ylacetyl)-N-ethylhydrazinecarbothioamide is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, the compound has not been extensively studied in vivo, so its effects in living organisms are not well understood.

Future Directions

There are a number of potential future directions for research on 2-(1H-1,2,3-benzotriazol-1-ylacetyl)-N-ethylhydrazinecarbothioamide. One area of interest is the development of new synthetic methods for the compound that are more efficient or environmentally friendly. Another area of interest is the investigation of the compound's effects in vivo, particularly in animal models of disease. Finally, there is also potential for the development of new drugs based on the structure of 2-(1H-1,2,3-benzotriazol-1-ylacetyl)-N-ethylhydrazinecarbothioamide, particularly for the treatment of diseases such as Alzheimer's disease and diabetes.

Synthesis Methods

2-(1H-1,2,3-benzotriazol-1-ylacetyl)-N-ethylhydrazinecarbothioamide can be synthesized using a variety of methods, including the reaction of 1H-1,2,3-benzotriazole with ethyl hydrazinecarbothioamide in the presence of a catalyst. Other methods include the reaction of 1H-1,2,3-benzotriazole with ethyl isothiocyanate followed by the addition of hydrazine hydrate, or the reaction of 1H-1,2,3-benzotriazole with thiosemicarbazide followed by the addition of ethyl iodide.

Scientific Research Applications

2-(1H-1,2,3-benzotriazol-1-ylacetyl)-N-ethylhydrazinecarbothioamide has been studied for its potential applications in scientific research, particularly in the field of biochemistry. The compound has been shown to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of the neurotransmitter acetylcholine. 2-(1H-1,2,3-benzotriazol-1-ylacetyl)-N-ethylhydrazinecarbothioamide has also been shown to have antioxidant properties, which may be useful in preventing oxidative damage to cells.